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Compound of Interest

Compound Name: Triafamone

Cat. No.: B1683233 Get Quote

For researchers and professionals in drug development, this guide provides an objective

comparison of Triafamone's performance against other common herbicides in various rice

varieties. The following sections detail experimental data on efficacy and safety,

comprehensive experimental protocols, and visualizations of the herbicide's mode of action and

experimental workflows.

Triafamone, a sulfonanilide herbicide, has demonstrated high efficacy and safety in both

transplanted and direct-seeded rice across a range of japonica and indica varieties.[1][2] Its

primary mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, a key

enzyme in the biosynthesis of branched-chain amino acids in plants.[1][2] This guide presents

a comparative analysis of Triafamone with other widely used rice herbicides, supported by

experimental findings.

Comparative Efficacy of Triafamone and Alternative
Herbicides
Field trials have consistently shown Triafamone to be effective against a broad spectrum of

weeds prevalent in rice cultivation. Quantitative data from various studies are summarized

below to facilitate a direct comparison with other herbicides.
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Herbicide
Application
Rate (g
a.i./ha)

Weed
Control
Efficiency
(%)

Target
Weeds

Rice Grain
Yield (t/ha)

Reference

Triafamone 40 97.7 - 100

Grasses,

Sedges,

Broad-leaved

weeds

8.05 - 9.18 [3]

Triafamone 50

Comparable

to 100 g/ha

dose

Echinochloa

colona,

Alternanthera

triandra

4.08 - 4.16 [4]

Triafamone +

Ethoxysulfuro

n

60 87 - 90

Grasses,

Sedges,

Broad-leaved

weeds

7.3 [5]

Butachlor 1250 - 1500 Not specified
Grassy

weeds
Not specified

Pretilachlor 750 Not specified Grasses Not specified [3]

Pyrazosulfuro

n-ethyl
15 Not specified

Grasses,

Broad-leaved

weeds

Not specified [3]

Penoxsulam Not specified

Effective

against

sedges

Sedges Not specified [5]

Safety Profile of Triafamone in Rice Varieties
A critical aspect of any herbicide is its safety towards the crop. Studies have indicated that

Triafamone exhibits good selectivity in rice, with no significant negative impact on grain yield

under weed-free conditions.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/figure/Effect-of-Triafamone-on-density-of-total-weeds-dry-weight-g-m-2-in-transplanted-rice_tbl1_370706984
https://thebioscan.com/index.php/pub/article/view/504
https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://www.researchgate.net/figure/Effect-of-Triafamone-on-density-of-total-weeds-dry-weight-g-m-2-in-transplanted-rice_tbl1_370706984
https://www.researchgate.net/figure/Effect-of-Triafamone-on-density-of-total-weeds-dry-weight-g-m-2-in-transplanted-rice_tbl1_370706984
https://awsjournal.org/article/herbicide-effectiveness-and-crop-yield-responses-in-direct-seeded-rice-insights-into-sustainable-weed-management/
https://www.benchchem.com/product/b1683233?utm_src=pdf-body
https://www.benchchem.com/product/b1683233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rice Variety
Type

Herbicide
Application
Rate (g a.i./ha)

Phytotoxicity
Symptoms

Reference

Japonica and

Indica
Triafamone 25-50

No significant

phytotoxicity

observed.[2][6]

[2][6]

Direct Seeded

Rice

Triafamone 200

SC
50 and 100

No phytotoxic

symptoms

observed.[4]

[4]

Transplanted

Rice

Triafamone

18.52 SC
100

Slight, temporary

stunting and

yellowing of

leaves.[3]

[3]

The selectivity of Triafamone is attributed to the differential metabolism of the herbicide in rice

plants compared to weed species.[6]

Experimental Protocols
To ensure the reproducibility and validation of the presented data, detailed methodologies for

key experiments are provided below.

Protocol 1: Bio-efficacy and Phytotoxicity Assessment
of Herbicides in Transplanted Rice
1. Experimental Design: The experiment is laid out in a randomized block design with three

replications.

2. Crop Establishment: Rice seedlings (variety as per study objective, e.g., CO(R) 51) are

transplanted at a specified spacing (e.g., 20x15 cm).

3. Herbicide Application:

Pre-emergence (PE) application: Herbicides are applied at 3 days after transplanting (DAT).
Early Post-emergence (EPOE) application: Herbicides are applied at the 2-3 leaf stage of
weeds.
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Herbicides are sprayed using a knapsack sprayer with a flat fan nozzle, ensuring uniform
coverage.

4. Data Collection:

Weed Density and Dry Weight: Weed population is recorded at 28 and 42 days after
application (DAA) using a quadrat (e.g., 0.25 m²). Weeds are categorized into grasses,
sedges, and broad-leaved weeds, counted, and then oven-dried to determine dry weight.
Weed Control Efficiency (WCE): Calculated using the formula: WCE (%) = [(WDC - WDT) /
WDC] x 100, where WDC is the weed dry weight in the control plot and WDT is the weed dry
weight in the treated plot.
Phytotoxicity Assessment: Crop injury is visually rated at 1, 3, 7, and 15 DAA on a scale of 0-
10 (0 = no injury, 10 = complete kill).[7]
Rice Grain Yield: The grain yield from each plot is recorded at harvest and converted to
tonnes per hectare (t/ha).

5. Statistical Analysis: The collected data are subjected to analysis of variance (ANOVA) to

determine the statistical significance of the treatments.[7]

Visualizing the Mechanism and Workflow
To provide a clearer understanding of the underlying biological processes and experimental

procedures, the following diagrams have been generated using the Graphviz DOT language.
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Caption: Mechanism of action of Triafamone via inhibition of the Acetolactate Synthase (ALS)

enzyme.
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Caption: General workflow for evaluating herbicide efficacy and safety in rice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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